3-(3-Aminocarbonylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-(3-carbamoylphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C15H13NO4/c1-20-13-7-11(6-12(8-13)15(18)19)9-3-2-4-10(5-9)14(16)17/h2-8H,1H3,(H2,16,17)(H,18,19)
• InChI Key: HJONKGSWMNGAFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC(=CC=C2)C(=O)N
• Molecular Formula: C15H13NO4
• DSSTOX Substance ID: DTXSID00689874
• Molecular Weight: 271.27 g/mol
• CAS RN: 1261975-08-9

Description

3-(3-Aminocarbonylphenyl)-5-methoxybenzoic acid, or 3-AMC-5-MBA, is an organic compound with a wide variety of uses in scientific research. It is a white solid that is soluble in many organic solvents and is often used in the synthesis of various compounds. It has been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Mechanism of Action

The mechanism of action of 3-AMC-5-MBA is not fully understood. However, it is believed to interact with proteins in the body, binding to them and altering their structure. This can lead to changes in the activity of enzymes and other proteins, which can result in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
3-AMC-5-MBA has been studied for its biochemical and physiological effects. It has been found to inhibit the enzyme chymotrypsin, as well as to increase the activity of other enzymes such as lipoxygenase and cyclooxygenase. It has also been shown to have an anti-inflammatory effect, as well as to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

3-AMC-5-MBA has several advantages for use in laboratory experiments. It is easy to synthesize, stable, and inexpensive. It is also non-toxic and has a wide range of applications in research. However, it is also important to note that 3-AMC-5-MBA has some limitations. It is not soluble in water, and its solubility in organic solvents is limited. It also has a low solubility in some biological fluids, making it difficult to use in certain types of experiments.

Future Directions

There are several future directions for research involving 3-AMC-5-MBA. These include further studies of its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research is needed to understand its mechanism of action and to develop new methods for its synthesis. Finally, research is needed to explore its potential as a biomarker for environmental pollutants.

Synthesis Methods

3-AMC-5-MBA can be synthesized from the reaction of 3-aminopropiophenone and 5-methoxybenzaldehyde in the presence of acetic anhydride and sodium acetate. This reaction is carried out at a temperature of 80°C for four hours in a solvent such as dichloromethane or toluene. The resulting product is then recrystallized from a mixture of methanol and water and purified by column chromatography.

Scientific Research Applications

3-AMC-5-MBA has been studied for its potential applications in scientific research. It has been used as a substrate for the enzyme chymotrypsin, as a reagent in the synthesis of various organic compounds, and as a model compound for studying the effects of environmental pollutants on human health. It has also been used to study the mechanisms of drug action, as well as to develop new drugs for the treatment of various diseases.